Cas no 28317-96-6 (3-phenoxypropanoyl chloride)

• Product Name: 3-phenoxypropanoyl chloride
• CAS No: 28317-96-6
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD11169653
• CID: 268167
• PubChem ID: 119923
• Update Time: 2025-05-21

3-phenoxypropanoyl chloride Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride,3-phenoxy-
• 3-Phenoxypropanoyl chloride
• 3-Phenoxypropionyl chloride
• EINECS 248-961-7
• SBSYFELXUYBRND-UHFFFAOYSA-N
• MFCD11169653
• SCHEMBL1308374
• 3-phenoxypropanoylchloride
• Propanoyl chloride, 3-phenoxy-
• 28317-96-6
• NS00028457
• EN300-225949
• DTXSID50182562
• Phenoxypropionyl chloride
• 3-phenoxypropanoyl chloride

• MDL： MFCD11169653
• Inchi： 1S/C9H9ClO2/c10-9(11)6-7-12-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： SBSYFELXUYBRND-UHFFFAOYSA-N
• SMILES： ClC(CCOC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 184.02917
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 3-phenoxypropanoyl chloride

Comprehensive Guide to 3-Phenoxypropanoyl Chloride (CAS No. 28317-96-6): Properties, Applications, and Industry Insights

3-Phenoxypropanoyl chloride (CAS No. 28317-96-6) is a specialized organic compound widely recognized for its role as a key intermediate in fine chemical synthesis. This acyl chloride derivative, featuring a phenoxy functional group, is valued for its reactivity in esterification and amidation reactions. With the growing demand for high-precision intermediates in pharmaceuticals, agrochemicals, and material science, 3-phenoxypropanoyl chloride has garnered significant attention from researchers and industrial manufacturers alike.

The compound’s molecular structure combines a propanoyl chloride backbone with a phenoxy substituent, enhancing its versatility in synthetic pathways. Recent studies highlight its utility in constructing biodegradable polymers and photoactive materials, aligning with global trends toward sustainable chemistry. Innovations in green synthesis methods have further amplified interest in optimizing its production to reduce environmental impact.

From an industrial perspective, 3-phenoxypropanoyl chloride is critical for producing flavoring agents and pharmaceutical precursors. Its compatibility with catalyzed reactions makes it a preferred choice for large-scale applications. Analytical techniques like HPLC and GC-MS are routinely employed to ensure purity, addressing stringent quality standards in end-use products.

Emerging applications in electronic materials and coatings have expanded the compound’s market potential. Researchers are exploring its derivatives for OLED technology and adhesive formulations, driven by the demand for high-performance materials. This aligns with frequent search queries such as "3-phenoxypropanoyl chloride uses in electronics" and "sustainable synthesis of acyl chlorides," reflecting industry curiosity.

Safety and handling protocols for 3-phenoxypropanoyl chloride emphasize inert atmosphere storage and moisture control due to its hydrolytic sensitivity. Regulatory compliance, particularly in regions like the EU and North America, focuses on REACH and EPA guidelines, ensuring safe transportation and usage. These aspects are frequently searched alongside terms like "CAS 28317-96-6 safety data" and "acyl chloride storage best practices."

In conclusion, 3-phenoxypropanoyl chloride (CAS No. 28317-96-6) represents a dynamic intersection of innovation and practicality in modern chemistry. Its expanding applications and evolving synthesis methods position it as a compound of enduring relevance, answering both industrial needs and academic inquiries.